In-Depth Technical Guide: Synthesis and Characterization of Disperse Green 9
In-Depth Technical Guide: Synthesis and Characterization of Disperse Green 9
For Researchers, Scientists, and Drug Development Professionals
Introduction
Disperse Green 9, with the Colour Index number 110795, is a monoazo dye belonging to the thiophene (B33073) class of dyes.[1] It is characterized by its green hue and is primarily utilized in the dyeing of hydrophobic fibers, particularly polyester (B1180765), through high-temperature and high-pressure methods.[1][2] Its molecular structure, which imparts its color and application properties, consists of a diazotized 2-amino-3,5-dinitrothiophene (B1266120) coupled with 3-acetylamino-N,N-diethylaniline.[1] This technical guide provides a comprehensive overview of the synthesis and characterization of Disperse Green 9, including detailed experimental protocols, data presentation in structured tables, and visualizations of the synthesis workflow.
Physicochemical Properties
Disperse Green 9 is a green, uniform powder.[1] Key physicochemical properties are summarized in the table below.
| Property | Value | Reference |
| C.I. Name | Disperse Green 9 | [1] |
| C.I. Number | 110795 | [1] |
| CAS Number | 71627-50-9 | [1] |
| Molecular Formula | C₁₆H₁₈N₆O₅S | [1] |
| Molecular Weight | 406.42 g/mol | [1] |
| Appearance | Green uniform powder | [1][2] |
| Solubility | Soluble in ethanol, DMF, and acetone. Insoluble in water. | [3] |
Synthesis of Disperse Green 9
The synthesis of Disperse Green 9 is a two-step process involving the diazotization of a heterocyclic amine followed by an azo coupling reaction.
Synthesis Workflow
Caption: Synthesis workflow for Disperse Green 9.
Experimental Protocols
Step 1: Diazotization of 2-Amino-3,5-dinitrothiophene
The diazotization of 2-amino-3,5-dinitrothiophene is typically carried out using nitrosylsulfuric acid in a strong acidic medium at low temperatures to ensure the stability of the resulting diazonium salt.
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Materials:
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2-Amino-3,5-dinitrothiophene
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Concentrated Sulfuric Acid (98%)
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Sodium Nitrite (B80452) (NaNO₂)
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Ice
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Procedure:
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Carefully prepare nitrosylsulfuric acid by slowly adding sodium nitrite to concentrated sulfuric acid, maintaining the temperature below 10 °C with an ice bath.
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In a separate vessel, create a suspension of 2-amino-3,5-dinitrothiophene in a suitable acidic medium (e.g., a mixture of acetic acid and propionic acid).
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Cool the amine suspension to 0-5 °C using an ice-salt bath.
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Slowly add the pre-prepared cold nitrosylsulfuric acid to the stirred amine suspension, ensuring the temperature does not exceed 5 °C.
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Continue stirring the mixture at 0-5 °C for 1-2 hours to ensure complete diazotization. The formation of the diazonium salt can be confirmed by a spot test with H-acid, which should show a distinct color change.
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Step 2: Azo Coupling with 3-Acetylamino-N,N-diethylaniline
The diazonium salt is then coupled with 3-acetylamino-N,N-diethylaniline to form the azo dye.
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Materials:
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Diazonium salt solution from Step 1
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3-Acetylamino-N,N-diethylaniline
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Suitable solvent (e.g., acetic acid, ethanol)
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Ice
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Sodium Acetate (for pH adjustment, if necessary)
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Procedure:
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Dissolve 3-acetylamino-N,N-diethylaniline in a suitable solvent and cool the solution to 0-5 °C in an ice bath.
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Slowly add the cold diazonium salt solution to the stirred solution of the coupling component.
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Maintain the temperature at 0-5 °C and continue stirring for several hours. The coupling reaction is typically carried out in an acidic medium.
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The completion of the coupling reaction is indicated by the formation of a colored precipitate.
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The crude Disperse Green 9 is then isolated by filtration and washed with cold water to remove excess acid and other water-soluble impurities.
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Step 3: Purification
The crude dye is purified by recrystallization to obtain a product with high purity.
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Materials:
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Crude Disperse Green 9
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Suitable solvent for recrystallization (e.g., ethanol, ethanol/water mixture)
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Procedure:
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Dissolve the crude Disperse Green 9 in a minimum amount of the hot recrystallization solvent.
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If colored impurities are present, they can be removed by treating the hot solution with activated charcoal followed by hot filtration.
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Allow the hot, clear solution to cool slowly to room temperature, and then in an ice bath to facilitate crystallization.
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Collect the purified crystals by vacuum filtration and wash them with a small amount of cold solvent.
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Dry the crystals in a vacuum oven at a suitable temperature.
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Characterization of Disperse Green 9
The synthesized Disperse Green 9 should be characterized using various analytical techniques to confirm its structure and purity.
Analytical Workflow
Caption: Analytical workflow for the characterization of Disperse Green 9.
Spectroscopic Characterization
UV-Visible Spectroscopy
UV-Vis spectroscopy is used to determine the maximum absorption wavelength (λmax) of the dye, which is responsible for its color.
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Experimental Protocol:
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Solvent: Ethanol or Dimethylformamide (DMF)
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Procedure: A dilute solution of Disperse Green 9 is prepared in the chosen solvent. The UV-Vis spectrum is recorded over a wavelength range of approximately 200-800 nm.
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Expected Data: The spectrum is expected to show a strong absorption band in the visible region, characteristic of the green color. The λmax is a key parameter for the identification and quantification of the dye.
| Parameter | Expected Value |
| λmax | In the visible region, contributing to the green color |
Infrared (IR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule.
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Experimental Protocol:
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Sample Preparation: KBr pellet method. A small amount of the dye is ground with dry potassium bromide (KBr) and pressed into a thin pellet.
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Procedure: The IR spectrum is recorded in the range of 4000-400 cm⁻¹.
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Expected Data:
| Wavenumber (cm⁻¹) | Assignment |
| ~3400-3200 | N-H stretching (secondary amide) |
| ~3100-3000 | C-H stretching (aromatic) |
| ~2980-2850 | C-H stretching (aliphatic) |
| ~1680-1640 | C=O stretching (amide) |
| ~1600-1450 | C=C stretching (aromatic) and N=N stretching (azo) |
| ~1550 and ~1350 | N-O stretching (nitro group) |
| ~1300-1000 | C-N stretching |
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to elucidate the detailed molecular structure of the dye.
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Experimental Protocol:
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Solvent: Deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆)
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Procedure: The NMR spectra are recorded on a high-resolution NMR spectrometer.
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Expected Data: The ¹H NMR spectrum will show signals for the aromatic protons, the protons of the diethylamino group, the acetyl group, and the amide proton. The ¹³C NMR spectrum will show signals for all the unique carbon atoms in the molecule.
Chromatographic Characterization
High-Performance Liquid Chromatography (HPLC)
HPLC is used to determine the purity of the synthesized dye.
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Experimental Protocol:
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Column: A reversed-phase C18 column is typically used.
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Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).
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Detector: A Diode Array Detector (DAD) or a UV-Vis detector set at the λmax of the dye.
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Expected Data: A pure sample of Disperse Green 9 should show a single major peak in the chromatogram.
Dyeing and Fastness Properties
Disperse Green 9 is primarily used for dyeing polyester fibers. The fastness properties of the dyed fabric are important indicators of its performance.
| Fastness Property | Test Method | Rating (1-5, 5=Excellent; Lightfastness 1-8, 8=Excellent) |
| Light Fastness (Xenon Arc) | ISO 105-B02 | 5-6 |
| Washing Fastness | ISO 105-C06 | 4-5 |
| Sublimation Fastness | ISO 105-P01 | 4 |
| Rubbing Fastness (Dry) | ISO 105-X12 | 4-5 |
| Rubbing Fastness (Wet) | ISO 105-X12 | 4 |
Conclusion
This technical guide has outlined the synthesis and characterization of Disperse Green 9. The synthesis involves a well-established diazotization and azo coupling procedure. Comprehensive characterization using spectroscopic and chromatographic techniques is essential to confirm the structure and purity of the final product. The dyeing and fastness properties of Disperse Green 9 make it a suitable colorant for polyester fibers in the textile industry. This guide provides the necessary information for researchers and scientists to synthesize and characterize this important disperse dye.
